Cas no 854513-47-6 (1,2-Cyclohexanediamine, N,N'-bis(2-furanylmethyl)-, (1R,2R)-)
854513-47-6 structure
Product Name:1,2-Cyclohexanediamine, N,N'-bis(2-furanylmethyl)-, (1R,2R)-
CAS No:854513-47-6
MF:C16H22N2O2
MW:274.358084201813
CID:1837999
PubChem ID:71414213
Update Time:2025-04-21
1,2-Cyclohexanediamine, N,N'-bis(2-furanylmethyl)-, (1R,2R)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Cyclohexanediamine, N,N'-bis(2-furanylmethyl)-, (1R,2R)-
- (1R,2R)-1-N,2-N-bis(furan-2-ylmethyl)cyclohexane-1,2-diamine
- DTXSID10833700
- SCHEMBL15456368
- 854513-47-6
- (1R,2R)-N~1~,N~2~-Bis[(furan-2-yl)methyl]cyclohexane-1,2-diamine
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- Inchi: 1S/C16H22N2O2/c1-2-8-16(18-12-14-6-4-10-20-14)15(7-1)17-11-13-5-3-9-19-13/h3-6,9-10,15-18H,1-2,7-8,11-12H2/t15-,16-/m1/s1
- InChI Key: JYYXNRUCNWOILA-HZPDHXFCSA-N
- SMILES: O1C=CC=C1CN[C@@H]1CCCC[C@H]1NCC1=CC=CO1
Computed Properties
- Exact Mass: 274.168127949g/mol
- Monoisotopic Mass: 274.168127949g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 50.3Ų
1,2-Cyclohexanediamine, N,N'-bis(2-furanylmethyl)-, (1R,2R)- Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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